Cas no 1785538-05-7 (3-Bromo-5-chloro-1-methyl-1H-pyrazole)

• Product Name: 3-Bromo-5-chloro-1-methyl-1H-pyrazole
• CAS No: 1785538-05-7
• MF: C₄H₄BrClN₂
• MW: 195.444958686829
• MDL: MFCD22395740
• CID: 4614170
• PubChem ID: 84666516
• Update Time: 2025-06-14

3-Bromo-5-chloro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1-methyl-1H-pyrazole
• 5-chloro(bromo)-1-methylpyrazole
• 3-bromo-5-chloro-1-methylpyrazole
• SCHEMBL25087089
• AT40713
• 1785538-05-7
• DB-394705
• MFCD22395740
• BS-40633

• MDL： MFCD22395740
• Inchi： 1S/C4H4BrClN2/c1-8-4(6)2-3(5)7-8/h2H,1H3
• InChI Key： ZHRZVUUIAZZQRD-UHFFFAOYSA-N
• SMILES： BrC1C=C(N(C)N=1)Cl

Computed Properties

• Exact Mass: 193.92464g/mol
• Monoisotopic Mass: 193.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8

Additional information on 3-Bromo-5-chloro-1-methyl-1H-pyrazole

Comprehensive Overview of 3-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS No. 1785538-05-7)

3-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS No. 1785538-05-7) is a halogenated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their versatile biological activities. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of 3-Bromo-5-chloro-1-methyl-1H-pyrazole lies in its pyrazole core, a five-membered ring with two nitrogen atoms. This scaffold is known for its stability and ability to interact with biological targets, such as enzymes and receptors. The compound's CAS No. 1785538-05-7 is frequently searched in academic and industrial databases, reflecting its growing importance. Recent studies highlight its role in crop protection, where it serves as a precursor for novel pesticides with improved efficacy and environmental safety.

In the context of green chemistry, 3-Bromo-5-chloro-1-methyl-1H-pyrazole is being evaluated for its compatibility with sustainable synthesis methods. Scientists are optimizing catalytic processes to reduce waste and energy consumption during its production. This aligns with the global push toward eco-friendly manufacturing, a topic highly relevant to today's environmentally conscious audience. Additionally, its application in material science, such as in the synthesis of functional polymers, is an emerging area of interest.

Another hot topic linked to this compound is its potential in precision medicine. The pyrazole moiety is a common feature in drugs targeting inflammatory diseases and cancer. Researchers are investigating modifications of 3-Bromo-5-chloro-1-methyl-1H-pyrazole to enhance its selectivity and reduce off-target effects. This aligns with the increasing demand for personalized therapeutics, a trend dominating biomedical discussions. Its CAS No. 1785538-05-7 often appears in patent filings, underscoring its commercial viability.

From a technical standpoint, the synthesis of 3-Bromo-5-chloro-1-methyl-1H-pyrazole involves halogenation reactions and N-alkylation steps. Advanced techniques like microwave-assisted synthesis are being explored to improve yield and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. These details are frequently queried by chemists and quality assurance professionals.

In summary, 3-Bromo-5-chloro-1-methyl-1H-pyrazole (CAS No. 1785538-05-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to sustainable chemistry and drug development ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.